Cas no 1016858-19-7 (N-{1-2-(propan-2-yloxy)phenylethylidene}hydroxylamine)

• Product Name: N-{1-2-(propan-2-yloxy)phenylethylidene}hydroxylamine
• CAS No: 1016858-19-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD09943566
• CID: 5241453
• Update Time: 2025-06-09

N-{1-2-(propan-2-yloxy)phenylethylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(1-methylethoxy)phenyl]-, oxime
• N-{1-2-(propan-2-yloxy)phenylethylidene}hydroxylamine

• MDL： MFCD09943566
• Inchi： 1S/C11H15NO2/c1-8(2)14-11-7-5-4-6-10(11)9(3)12-13/h4-8,13H,1-3H3
• InChI Key： PBBRJMJBJCWDMN-UHFFFAOYSA-N
• SMILES： C(=NO)(C1=CC=CC=C1OC(C)C)C

Additional information on N-{1-2-(propan-2-yloxy)phenylethylidene}hydroxylamine

Professional Introduction to Compound with CAS No. 1016858-19-7 and Product Name: N-{1-2-(propan-2-yloxy)phenylethylidene}hydroxylamine

The compound with the CAS number 1016858-19-7 and the product name N-{1-2-(propan-2-yloxy)phenylethylidene}hydroxylamine represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions.

At the core of understanding this compound lies its molecular structure, which is intricately designed to interact with biological targets in a highly specific manner. The presence of a propan-2-yloxy group in the phenyl ring enhances its solubility and bioavailability, making it an attractive candidate for further exploration in drug development. This structural feature, combined with the hydroxylamine moiety, contributes to its reactivity and potential utility in modulating enzymatic activities and signaling pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have indicated that N-{1-2-(propan-2-yloxy)phenylethylidene}hydroxylamine exhibits promising interactions with enzymes involved in metabolic pathways, suggesting its potential as an inhibitor or modulator of these processes. Such findings are particularly relevant in the context of developing treatments for metabolic disorders and inflammatory conditions.

In addition to its biochemical properties, the compound has shown interesting photophysical characteristics, which make it a valuable tool in spectroscopic studies. The propan-2-yloxy group influences the electronic transitions and emission properties of the molecule, allowing for detailed analysis using techniques such as fluorescence spectroscopy. These properties are being leveraged in research aimed at understanding the dynamics of molecular interactions within cellular environments.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to its versatile structure. By modifying specific functional groups, researchers aim to enhance its pharmacological profile, including improving selectivity, reducing toxicity, and optimizing pharmacokinetic parameters. Preliminary studies have demonstrated that certain analogs exhibit enhanced efficacy in preclinical models, paving the way for further clinical investigations.

One of the most exciting aspects of this compound is its potential role in addressing multifaceted diseases that involve complex biological networks. For instance, research has suggested that N-{1-2-(propan-2-yloxy)phenylethylidene}hydroxylamine may interact with targets involved in both cancer progression and neurodegenerative diseases. This dual capability makes it an intriguing candidate for developing combination therapies that tackle multiple disease mechanisms simultaneously.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize these reactions. These efforts not only improve the efficiency of production but also align with global initiatives aimed at sustainable chemical manufacturing.

As research continues to evolve, the applications of N-{1-2-(propan-2-yloxy)phenylethylidene}hydroxylamine are expected to expand beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Its unique structural features offer opportunities for designing novel materials with tailored properties, such as liquid crystals or organic semiconductors.

The regulatory landscape for this compound is also evolving, with increasing emphasis on safety and efficacy evaluations before clinical use. Regulatory bodies are closely monitoring advancements in chemical biology to ensure that new compounds meet stringent standards before being approved for therapeutic use. This cautious yet progressive approach ensures that patients benefit from innovative treatments while maintaining safety standards.

In conclusion, N-{1-2-(propan-2-yloxy)phenylethylidene}hydroxylamine represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structure, combined with promising biochemical properties, makes it a valuable asset in the quest for new therapeutic interventions. As research progresses, we can anticipate further discoveries that will expand its utility across multiple domains of science and industry.